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Compound of Interest

Compound Name: 3-(2-Iodophenoxy)propanoic acid

CAS No.: 103440-61-5

Cat. No.: B1438777

Get Quote

Hazard Identification and Immediate Safety
Precautions
3-(2-Iodophenoxy)propanoic acid is a halogenated organic compound that requires careful

handling due to its potential health hazards. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), this compound is classified with the following

hazards[1]:

Harmful if swallowed (Acute toxicity, oral)

Causes skin irritation

Causes serious eye damage

May cause respiratory irritation

The structural components, an iodinated phenol derivative and a propanoic acid, suggest that it

shares hazards with both phenols and halogenated organic acids. Phenols, for instance, are
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known to be corrosive and can be rapidly absorbed through the skin, potentially leading to

systemic toxicity[2][3][4][5]. The presence of iodine, a halogen, places this compound in a

specific category for waste management[6][7].

Immediate Actions in Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[4][8][9].

Skin Contact: Remove all contaminated clothing and shoes immediately. Wash affected area

with soap and plenty of water for at least 15 minutes. Rapid skin decontamination is

critical[3][8][9]. Seek medical attention if irritation persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention[8].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention[8].

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to minimize exposure risk. The following table

outlines the minimum required PPE for handling 3-(2-Iodophenoxy)propanoic acid.
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Body Part Protection Rationale

Eyes/Face
Chemical safety goggles and a

face shield

Protects against splashes that

can cause serious eye

damage.

Hands
Chemical-resistant gloves

(e.g., Neoprene)

Prevents skin contact, which

can cause irritation and

absorption of the chemical.

Body
A lab coat or chemical-

resistant apron

Protects against incidental

contact and contamination of

personal clothing[10].

Respiratory
Use in a well-ventilated area or

under a fume hood

Minimizes the risk of inhaling

vapors, which can cause

respiratory irritation[11].

Spill Management Protocol
In the event of a spill, a swift and organized response is critical to mitigate hazards.

Step-by-Step Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, preferably within a chemical fume hood[9][11].

Don Appropriate PPE: Before addressing the spill, don the full PPE as outlined in the table

above.

Contain the Spill: For liquid spills, use an inert absorbent material such as sand, vermiculite,

or a commercial absorbent pad to contain the spill[11][12]. For solid spills, carefully sweep

the material to avoid generating dust.

Collect the Waste: Carefully place the absorbed material or swept solid into a designated,

labeled hazardous waste container[11][13].

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and

water.
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Dispose of Contaminated Materials: All materials used for cleanup, including gloves and

absorbent pads, must be disposed of as hazardous waste[9].

Waste Segregation and Collection: The Halogenated
Waste Stream
Proper segregation of chemical waste is a cornerstone of laboratory safety and environmental

responsibility. 3-(2-Iodophenoxy)propanoic acid is a halogenated organic compound due to

the presence of iodine[6][7].

Causality of Segregation:

Halogenated and non-halogenated organic wastes are treated differently in the disposal

process. Halogenated organic compounds require high-temperature incineration to ensure

complete destruction and to prevent the formation of toxic byproducts[6][7]. Mixing halogenated

waste with non-halogenated waste contaminates the entire batch, significantly increasing

disposal costs and environmental impact[7][14].

Collection Procedure:

Designated Waste Container: Use a clearly labeled, dedicated waste container for

"Halogenated Organic Waste"[6][14].

Chemical Identification: Ensure the container is labeled with the full chemical name: "3-(2-
Iodophenoxy)propanoic acid" and the approximate quantity.

Secure Storage: Keep the waste container tightly sealed when not in use and store it in a

cool, dry, and well-ventilated area away from incompatible materials[2][4][10].

Avoid Mixing: Never mix 3-(2-Iodophenoxy)propanoic acid with other waste streams,

especially non-halogenated organic waste, acids, or bases[15][16].

Disposal Protocol Workflow
The disposal of 3-(2-Iodophenoxy)propanoic acid must be handled by a licensed hazardous

waste disposal service. It is the responsibility of the waste generator to ensure proper

characterization and labeling of the waste[13].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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